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Introduction
Etripamil is a novel, intranasally delivered, short-acting L-type calcium channel blocker

developed for the acute treatment of paroxysmal supraventricular tachycardia (PSVT).[1][2][3]

[4][5] Its primary mechanism of action involves the inhibition of L-type calcium channels

(CaV1.2), leading to a slowing of atrioventricular (AV) nodal conduction. However, recent

research reveals that etripamil's electrophysiological profile is more complex, exhibiting multi-

channel modulation that may contribute to its antiarrhythmic effects.

These application notes provide a comprehensive overview of the patch-clamp analysis of

etripamil on isolated cardiomyocytes, offering detailed experimental protocols and a summary

of its known effects on various cardiac ion channels. This information is intended to guide

researchers in the electrophysiological characterization of etripamil and similar compounds.

Data Presentation: Quantitative Effects of Etripamil
on Cardiac Ion Channels
Recent studies have demonstrated that etripamil modulates a variety of cardiac ion channels,

extending beyond its primary target, the L-type calcium channel. The following tables
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summarize the known quantitative effects of etripamil on multiple human cardiac ion channels,

as determined by patch-clamp analysis.
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Ion
Channel

Current Species Cell Type
Etripamil
Concentr
ation

Effect
Referenc
e

CaV1.2 ICa,L Human

Atrial

Cardiomyo

cytes

100 µM 31% block

NaV1.5 INa Human

Atrial

Cardiomyo

cytes

1 µM
Significant

reduction

NaV1.5 INa Human

Atrial

Cardiomyo

cytes

100 µM 59% block

KV1.5 IKur Human

Atrial

Cardiomyo

cytes

100 µM 74% block

TASK-1 IK,TASK-1 Human

Atrial

Cardiomyo

cytes

18.7 µM

(IC50)
50% block

TASK-1 IK,TASK-1 Human

Atrial

Cardiomyo

cytes

100 µM 70% block

TASK-3 IK,TASK-3 Human

Atrial

Cardiomyo

cytes

100 µM 74% block

hERG IKr Human

Atrial

Cardiomyo

cytes

100 µM 82% block

Kir3.1/3.4 IKACh Human

Atrial

Cardiomyo

cytes

100 µM 59% block

KCNQ1/KC

NE1

IKs Human Atrial

Cardiomyo

100 µM 71% block
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cytes

Sustained

Outward

K+ Current

IK,sus Human

Atrial

Cardiomyo

cytes

1 µM
Significant

reduction

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the mechanism of action of etripamil and a typical

experimental workflow for its analysis using patch-clamp electrophysiology.
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Mechanism of action of etripamil on cardiomyocyte ion channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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